Cas no 4231-62-3 ((1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone)

(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone structure
4231-62-3 structure
Product Name:(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone
CAS No:4231-62-3
MF:C13H9N3O
MW:223.230062246323
MDL:MFCD00451114
CID:325094
PubChem ID:24881638
Update Time:2025-04-19

(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone
    • 1-benzoyl-1H-benzotrizole
    • benzotriazol-1-yl(phenyl)methanone
    • Methanone,1H-benzotriazol-1-ylphenyl-
    • (1H-1,2,3-benzotriazol-1-yl)(phenyl)methanone
    • (1H-benzotriazol-1-yl)(phenyl)methanone
    • 1-(1H-1,2,3-benzotriazol-1-yl)(phenyl)methanone
    • 1-Benzoyl-1H-benzotriazole
    • 1-Benzoylbenzotriazole
    • 1H-1,2,3-benzotriazol-1-yl(phenyl)metanone
    • Benzotriazol-1-yl-phenyl-methanone
    • benzotriazolyl phenyl ketone
    • MLS000529214
    • CHEMBL1288725
    • DTXSID30341099
    • E76240
    • 1-Benzoyl-1H-benzotriazole, 97%
    • 1-BENZOYL-1H-BENZOTRIZOLE 97
    • BRD-K38804290-001-08-8
    • BDBM32701
    • SMR000121689
    • AKOS000673400
    • BS-50131
    • 1-benzotriazolyl(phenyl)methanone
    • 4231-62-3
    • SR-01000393867
    • MFCD00451114
    • UJEMOXPSTTXLRE-UHFFFAOYSA-N
    • 1H-Benzotriazole, 1-benzoyl-
    • HMS1693P08
    • cid_570059
    • N-Benzoylbenzotriazolen
    • SR-01000393867-1
    • SCHEMBL2493561
    • 1-Benzoyl-1H-1,2,3-benzotriazole #
    • 1H-1,2,3-benzotriazol-1-yl(phenyl)methanone
    • CS-0186026
    • STK018512
    • 1H-benzotriazol-1-yl(phenyl)methanone
    • MDL: MFCD00451114
    • Inchi: 1S/C13H9N3O/c17-13(10-6-2-1-3-7-10)16-12-9-5-4-8-11(12)14-15-16/h1-9H
    • InChI Key: UJEMOXPSTTXLRE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 223.07500
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 404.9±28.0 °C at 760 mmHg
  • Flash Point: 198.7±24.0 °C
  • PSA: 47.78000
  • LogP: 2.11980
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1H-Benzo[d][1,2,3]triazol-1-yl)(phenyl)methanone Pricemore >>

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abcr
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